Cas no 109282-30-6 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-methyl-, (2-exo,3-exo,5-endo)- (9CI))
109282-30-6 structure
Product Name:7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-methyl-, (2-exo,3-exo,5-endo)- (9CI)
CAS No:109282-30-6
MF:C9H12O5
MW:200.188583374023
CID:147293
PubChem ID:3065931
Update Time:2025-04-19
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-methyl-, (2-exo,3-exo,5-endo)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-methyl-, (2-exo,3-exo,5-endo)- (9CI)
- (1R,2R,3S,4S,5S)-5-methyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
- 5-Methyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
- 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-methyl-, (2-exo,3-exo,5-endo)-
- 109282-30-6
- endo-5-Methylendothal
- DTXSID70911078
- (2-exo,3-exo,5-endo)-5-Methyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid
-
- Inchi: 1S/C9H12O5/c1-3-2-4-5(8(10)11)6(9(12)13)7(3)14-4/h3-7H,2H2,1H3,(H,10,11)(H,12,13)/t3-,4+,5-,6-,7-/m0/s1
- InChI Key: YSNMFFYDVUEGJH-REQIZBSHSA-N
- SMILES: O1[C@@H]2C[C@H](C)[C@H]1[C@@H](C(=O)O)[C@H]2C(=O)O
Computed Properties
- Exact Mass: 200.06846
- Monoisotopic Mass: 200.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.422
- Boiling Point: 431.8°C at 760 mmHg
- Flash Point: 179°C
- Refractive Index: 1.541
- PSA: 83.83
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 5-methyl-, (2-exo,3-exo,5-endo)- (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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